4-[(5Z)-5-(4-ethylbenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-(naphthalen-2-yl)butanamide

• Molecular Formula: C26H24N2O2S2
• Molecular Weight: 460.6 g/mol
• IUPAC Name: 4-[(5Z)-5-[(4-ethylphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-naphthalen-2-ylbutanamide
• InChI: InChI=1S/C26H24N2O2S2/c1-2-18-9-11-19(12-10-18)16-23-25(30)28(26(31)32-23)15-5-8-24(29)27-22-14-13-20-6-3-4-7-21(20)17-22/h3-4,6-7,9-14,16-17H,2,5,8,15H2,1H3,(H,27,29)/b23-16-
• InChI Key: GCAUCAJRGKLNDR-KQWNVCNZSA-N
• Isomeric SMILES: CCC1=CC=C(C=C1)/C=C\2/C(=O)N(C(=S)S2)CCCC(=O)NC3=CC4=CC=CC=C4C=C3
• Canonical SMILES: CCC1=CC=C(C=C1)C=C2C(=O)N(C(=S)S2)CCCC(=O)NC3=CC4=CC=CC=C4C=C3

Description

4-[(5Z)-5-(4-ethylbenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-(naphthalen-2-yl)butanamide is a thiazolidinone derivative characterized by a 1,3-thiazolidin-4-one core substituted with a 4-ethylbenzylidene group at the 5-position and an N-(naphthalen-2-yl)butanamide side chain at the 3-position. The Z-configuration of the benzylidene double bond is critical for its stereochemical stability and biological interactions. Thiazolidinones are known for diverse pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(5Z)-5-(4-ethylbenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-(naphthalen-2-yl)butanamide typically involves multiple steps:

Formation of Thiazolidinone Ring: The initial step involves the condensation of a suitable aldehyde with a thiosemicarbazide to form a thiazolidinone ring.

Introduction of the Benzylidene Group: The thiazolidinone intermediate is then reacted with 4-ethylbenzaldehyde under basic conditions to introduce the benzylidene group.

Attachment of the Butanamide Group: The final step involves the coupling of the benzylidene-thiazolidinone intermediate with naphthalen-2-yl butanoic acid using a coupling reagent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) in the presence of a base like triethylamine.

Industrial Production Methods

Industrial production of this compound would likely follow similar synthetic routes but on a larger scale. Optimization of reaction conditions, such as temperature, solvent choice, and reaction time, would be crucial to maximize yield and purity. Continuous flow reactors and automated synthesis platforms could be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the thiazolidinone ring, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can target the benzylidene group, converting it to a benzyl group.

Substitution: The compound can participate in nucleophilic substitution reactions, especially at the carbonyl carbon of the butanamide group.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide (H₂O₂) or m-chloroperbenzoic acid (m-CPBA) under mild conditions.

Reduction: Reagents like sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) in anhydrous solvents.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydride (NaH).

Major Products

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of benzyl derivatives.

Substitution: Formation of substituted butanamides.

Scientific Research Applications

Chemistry

In chemistry, this compound is studied for its potential as a building block in the synthesis of more complex molecules. Its unique structure allows for various functionalizations, making it a versatile intermediate.

Biology

Biologically, the compound has shown promise in preliminary studies as an antimicrobial and anticancer agent. Its ability to interact with biological macromolecules makes it a candidate for drug development.

Medicine

In medicine, research is focused on its potential therapeutic applications. Studies are exploring its efficacy in treating infections and certain types of cancer.

Industry

Industrially, the compound could be used in the development of new materials with specific properties, such as enhanced stability or reactivity.

Mechanism of Action

The mechanism of action of 4-[(5Z)-5-(4-ethylbenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-(naphthalen-2-yl)butanamide involves its interaction with specific molecular targets. The thiazolidinone ring is known to interact with enzymes and proteins, potentially inhibiting their activity. The benzylidene group may enhance binding affinity to certain receptors, while the naphthalene moiety could facilitate interactions with hydrophobic pockets in proteins. These interactions can disrupt normal cellular processes, leading to antimicrobial or anticancer effects.

Comparison with Similar Compounds

Key Observations :

• Steric Effects : Bulkier substituents (e.g., naphthalen-2-yl) may restrict rotational freedom, favoring specific conformations for target engagement .
• Solubility: Polar side chains (e.g., butanoic acid in ) improve solubility, whereas aromatic groups (e.g., naphthalen-2-yl) prioritize membrane permeability .

Spectroscopic Characterization

• IR Spectroscopy: Thioxo (C=S) stretch: 1243–1258 cm⁻¹ in thiazolidinones . Absence of C=O stretch (~1663–1682 cm⁻¹) in cyclized products confirms successful tautomerization .
• NMR Spectroscopy :
  • ¹H-NMR: Benzylidene proton (CH=N) appears as a singlet at δ 7.8–8.2 ppm .
  • ¹³C-NMR: Thioxo carbon (C=S) resonates at δ 180–190 ppm .